N-(2-furylmethyl)-N-(3-methylbutyl)amine
Overview
Description
N-(2-furylmethyl)-N-(3-methylbutyl)amine is a useful research compound. Its molecular formula is C10H17NO and its molecular weight is 167.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Degradation of Nitrogen-containing Compounds
Advanced oxidation processes (AOPs) are effective for mineralizing nitrogen-containing compounds, improving the overall efficacy of treatment schemes for water purification. AOPs can degrade various amine-based compounds, including aromatic and aliphatic amines, offering a promising approach for addressing global concerns about toxic and hazardous amino-compounds in water. Ozone and Fenton processes are particularly reactive towards these compounds, with degradation highly sensitive to pH and process parameters (Bhat & Gogate, 2021).
Impact on Food Quality and Human Health
Total volatile basic nitrogen (TVB-N) is an index of freshness for fish and other meats, influenced by factors like the diet of the animal and bacterial contamination. Understanding the biochemical pathways of TVB-N generation and its effects on human health, including relationships with diseases like atherosclerosis, cancers, and diabetes, is crucial. Strategies to mitigate these effects include controlling dietary intake and targeting gut microbiota (Bekhit et al., 2021).
Synthesis and Organic Reactions
N-halo reagents, including N-halo amines, play a significant role in organic synthesis, facilitating various functional group transformations. Their applications extend across oxidation reactions, halogenation, acylation, epoxidation, and more. Research into new N-halo reagents and their use in organic reactions continues to expand, highlighting their versatility in synthetic chemistry (Kolvari et al., 2007).
Environmental Applications and Carbon Capture
Amine-functionalized metal-organic frameworks (MOFs) demonstrate significant potential for CO2 capture due to the strong interaction between CO2 and basic amino functionalities. These materials offer high CO2 sorption capacities and are promising for applications in catalysis and environmental remediation, showcasing the utility of amine-based compounds in addressing climate change challenges (Lin, Kong, & Chen, 2016).
Water and Wastewater Treatment
The presence of N-Nitrosodimethylamine (NDMA) and its precursors in water and wastewater highlights the need for effective removal techniques. NDMA formation during water treatment processes underscores the importance of understanding and mitigating these compounds' environmental impact. Advanced treatment methods, including UV photolysis and optimization of biological processes, offer pathways for the efficient removal of NDMA and its precursors, addressing public health concerns (Sgroi et al., 2018).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-3-methylbutan-1-amine | |
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InChI |
InChI=1S/C10H17NO/c1-9(2)5-6-11-8-10-4-3-7-12-10/h3-4,7,9,11H,5-6,8H2,1-2H3 | |
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InChI Key |
SALRNWVFVBHCQW-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CCNCC1=CC=CO1 | |
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Molecular Formula |
C10H17NO | |
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Molecular Weight |
167.25 g/mol | |
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